Cas no 590417-83-7 (1-(2-fluorophenyl)propan-2-ol)

1-(2-Fluorophenyl)propan-2-ol is a fluorinated aromatic alcohol with potential applications in pharmaceutical and fine chemical synthesis. The presence of the fluorine substituent on the phenyl ring enhances its reactivity and stability, making it a valuable intermediate for the development of bioactive compounds. The propan-2-ol moiety provides a versatile functional group for further derivatization, such as oxidation or substitution reactions. This compound is particularly useful in medicinal chemistry for designing fluorinated analogs of active pharmaceutical ingredients, where the fluorine atom can improve metabolic stability and binding affinity. Its well-defined structure and purity ensure consistent performance in synthetic workflows.
1-(2-fluorophenyl)propan-2-ol structure
1-(2-fluorophenyl)propan-2-ol structure
Product Name:1-(2-fluorophenyl)propan-2-ol
CAS No:590417-83-7
MF:C9H11FO
MW:154.181446313858
MDL:MFCD11934386
CID:949598
PubChem ID:12070579
Update Time:2025-05-24

1-(2-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, 2-fluoro-alpha-methyl- (9CI)
    • 1-(2-fluorophenyl)propan-2-ol
    • (+)-1-(2-fluorophenyl)propan-2-ol
    • 549529-09-1
    • 1-(2-Fluorophenyl)-2-propanol
    • DTXSID80476966
    • DB-225545
    • ADCVMZFALAHVRG-UHFFFAOYSA-N
    • BENZENEETHANOL, 2-FLUORO-ALPHA-METHYL-
    • DB-274034
    • EN300-1252535
    • 590417-83-7
    • SCHEMBL2425148
    • AKOS010014006
    • (+)-1-(2-fluorophenyl)-propan-2-ol
    • MDL: MFCD11934386
    • Inchi: 1S/C9H11FO/c1-7(11)6-8-4-2-3-5-9(8)10/h2-5,7,11H,6H2,1H3
    • InChI Key: ADCVMZFALAHVRG-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CC(C)O

Computed Properties

  • Exact Mass: 154.079393132g/mol
  • Monoisotopic Mass: 154.079393132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 20.2Ų

1-(2-fluorophenyl)propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB426985-1 g
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abcr
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$397.0 2023-10-02
Enamine
EN300-1252535-1000mg
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$414.0 2023-10-02
Enamine
EN300-1252535-2500mg
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$810.0 2023-10-02
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